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Compound of Interest

Compound Name: 2,4,7-Trimethyloctane

Cat. No.: B14564517

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of 2,4,7-trimethyloctane, a
branched-chain alkane. The document synthesizes available scientific and technical
information regarding its chemical properties and synthesis. Notably, extensive searches of
scientific databases and literature have yielded no verifiable evidence of 2,4,7-
trimethyloctane's natural occurrence in plants, insects, or other biological systems. Therefore,
this guide focuses on its characterization and synthetic production.

Chemical and Physical Properties

2,4,7-Trimethyloctane is a saturated hydrocarbon with the chemical formula C11Hz24.[1] As a
branched alkane, its structure influences its physicochemical properties, distinguishing it from
its linear counterpart, undecane, and other isomers. These properties are critical for its
applications, particularly as a component in fuels.[1]
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Property Value Source
Molecular Formula Ci11H24 [1]
Molecular Weight 156.31 g/mol [1]
CAS Number 62016-38-0 [1]
Boiling Point ~177-178 °C [1]
Density ~0.747 g/lcm3 [2]

Synthesis of 2,4,7-Trimethyloctane

In the absence of known natural sources, 2,4,7-trimethyloctane is produced through synthetic
chemical processes. The primary methods involve the manipulation of hydrocarbon chains to
introduce methyl branches.

Catalytic Alkylation

One of the main industrial methods for producing branched alkanes like 2,4,7-trimethyloctane
is catalytic alkylation.[1] This process involves the reaction of smaller alkanes and alkenes in
the presence of an acid catalyst.

Diagram: Generalized Catalytic Alkylation Workflow
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A simplified workflow for the synthesis of branched alkanes via catalytic alkylation.

Experimental Protocols
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While specific, detailed industrial protocols are often proprietary, a general laboratory-scale

synthesis can be conceptualized based on established organic chemistry principles. A common

approach is the Friedel-Crafts alkylation.

Protocol: Conceptual Friedel-Crafts Alkylation for Branched Alkane Synthesis

Reactant Preparation: A suitable octane isomer is dissolved in an inert solvent under
anhydrous conditions.

Catalyst Introduction: A Lewis acid catalyst, such as aluminum chloride (AICI3), is added to
the reaction mixture.[1]

Alkylation: A methylating agent, like a methyl halide (e.g., methyl chloride), is slowly
introduced to the cooled reaction mixture.[1]

Reaction Quenching: The reaction is carefully quenched by the addition of water or a dilute
acid.

Extraction and Purification: The organic layer is separated, washed, dried, and the solvent is
removed. The resulting crude product is then purified using fractional distillation to isolate
2,4,7-trimethyloctane.

Analysis: The purity and identity of the final product are confirmed using analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the standard analytical technique for the identification and quantification of volatile

and semi-volatile organic compounds like 2,4,7-trimethyloctane.

Protocol: General GC-MS Analysis of Branched Alkanes

Sample Preparation: The sample containing the alkane is diluted in a suitable volatile solvent
(e.g., hexane).
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« Injection: A small volume of the diluted sample is injected into the GC inlet, where it is
vaporized.

» Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)
through a capillary column. The separation of components is based on their boiling points
and interactions with the column's stationary phase.

o Mass Spectrometry: As the separated components elute from the column, they enter the
mass spectrometer. Here, they are ionized, fragmented, and the resulting ions are separated
based on their mass-to-charge ratio.

o Data Analysis: The resulting mass spectrum for each component is compared against a
spectral library (e.g., NIST) for identification. The retention time from the gas chromatogram
provides an additional layer of confirmation.

Diagram: GC-MS Analytical Workflow
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A flowchart illustrating the process of identifying volatile compounds using GC-MS.

Potential Biological Interactions and Future
Research

While no natural sources of 2,4,7-trimethyloctane have been identified, its structural similarity
to other naturally occurring branched alkanes suggests potential areas for future research.
Branched alkanes in nature can be involved in chemical signaling (as semiochemicals) or as

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b14564517?utm_src=pdf-body-img
https://www.benchchem.com/product/b14564517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14564517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

components of cuticular waxes in insects and plants. Research into its potential use as a
solvent or carrier for drug delivery systems has also been suggested.[1] Professionals in drug
development might consider its properties as a hon-polar solvent. Further investigation is
required to determine if 2,4,7-trimethyloctane has any biological activity or if it exists in nature
at concentrations below current detection limits.

In conclusion, 2,4,7-trimethyloctane is a synthetically produced branched alkane with well-
defined chemical and physical properties. Its primary relevance is in the fuel industry. The
absence of documented natural sources presents a significant knowledge gap but also an
opportunity for future discovery in the fields of chemical ecology and natural product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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